(Z)-N-(3-((2-methoxyphenyl)amino)-4-oxonaphthalen-1(4H)-ylidene)thiophene-2-sulfonamide
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Description
(Z)-N-(3-((2-methoxyphenyl)amino)-4-oxonaphthalen-1(4H)-ylidene)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C21H16N2O4S2 and its molecular weight is 424.49. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Applications Research into zinc phthalocyanines substituted with benzenesulfonamide derivatives, including Schiff base groups, has shown promising applications in photodynamic therapy (PDT). These compounds exhibit good fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields, essential for Type II photosensitization mechanisms used in cancer treatment. Specifically, the synthesis and characterization of new zinc phthalocyanine compounds have revealed their potential as Type II photosensitizers, indicating significant relevance for photodynamic therapy in oncology (Pişkin, Canpolat, & Öztürk, 2020).
Antitumor and Antimicrobial Applications Sulfonamide-focused libraries have been evaluated for their antitumor properties, identifying compounds with potent cell cycle inhibitory effects, some of which have advanced to clinical trials. These studies emphasize the role of sulfonamide derivatives in developing antitumor agents, particularly those disrupting tubulin polymerization or causing cell cycle alterations (Owa et al., 2002). Furthermore, sulfonamide derivatives have been explored for their antimicrobial activities, offering a broad spectrum of action against both gram-positive and gram-negative bacteria, underlining their potential in treating various infectious diseases (Ahmad & Farrukh, 2012).
Properties
IUPAC Name |
(NZ)-N-[3-(2-methoxyanilino)-4-oxonaphthalen-1-ylidene]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O4S2/c1-27-19-10-5-4-9-16(19)22-18-13-17(14-7-2-3-8-15(14)21(18)24)23-29(25,26)20-11-6-12-28-20/h2-13,22H,1H3/b23-17- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGPPTKVZQFSETJ-QJOMJCCJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC2=CC(=NS(=O)(=O)C3=CC=CS3)C4=CC=CC=C4C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1NC2=C/C(=N/S(=O)(=O)C3=CC=CS3)/C4=CC=CC=C4C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.